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Compound of Interest

Compound Name: Ac-DMQD-AMC

Cat. No.: B1344023

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the use of the
fluorogenic substrate N-Acetyl-Asp-Glu-Val-Asp-7-amido-4-methylcoumarin (Ac-DEVD-AMC) in
the measurement of caspase-3 activity. This substrate is a valuable tool for studying apoptosis
and for the screening of caspase-3 inhibitors in drug discovery.

Introduction

Ac-DEVD-AMC is a synthetic tetrapeptide substrate for caspase-3, a key effector caspase in
the apoptotic pathway. The substrate consists of the caspase-3 recognition sequence, DEVD,
conjugated to the fluorescent reporter molecule 7-amino-4-methylcoumarin (AMC). In its intact
form, the substrate is non-fluorescent. However, upon cleavage by active caspase-3 between
the aspartic acid (D) and AMC, the free AMC molecule is released, which produces a
measurable fluorescent signal. The intensity of the fluorescence is directly proportional to the
caspase-3 activity.

Data Presentation

The following table summarizes the key quantitative data for Ac-DEVD-AMC fluorescence
measurement.
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Parameter Value Reference
Excitation Wavelength 340-380 nm [L121314151161 71
Emission Wavelength 440-460 nm [L1213141e1e171
Molecular Weight Varies by supplier [2]

Purity =295% [2]

Signaling Pathway

The cleavage of Ac-DEVD-AMC by caspase-3 is a critical step in the execution phase of
apoptosis. The diagram below illustrates the simplified signaling pathway leading to caspase-3
activation and subsequent substrate cleavage.
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Caption: Caspase-3 activation pathway.

Experimental Workflow

The following diagram outlines the general workflow for a caspase-3 activity assay using Ac-
DEVD-AMC.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1344023?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4 )

Sample Preparation

Induce Apoptosis in Cells
(e.g., with Staurosporine)

l

Prepare Cell Lysates

Assay Execution

Data Acguisition

Measure Fluorescence

(Ex: 340-380 nm, Em: 440-460 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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